Cas no 179480-81-0 (2-Piperazin-1-ylbenzamide)

• Product Name: 2-Piperazin-1-ylbenzamide
• CAS No: 179480-81-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD06657265
• CID: 113190
• PubChem ID: 10655854
• Update Time: 2025-05-20

2-Piperazin-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-(1-piperazinyl)-
• 2-(piperazin-1-yl)benzamide
• 2-piperazin-1-ylbenzamide
• 2-piperazin-1-yl-benzamide
• 1-(2-carbamoylphenyl)piperazine
• 1-(2-carboxamidophenyl)piperazine
• 4-(2-aminocarbonylphenyl)piperazine
• Benzamide,2-(1-piperazinyl)
• IFLAB-BB F2108-0193
• Benzamide, 2-(1-piperazinyl)-
• MDIKGMQCJZSRTO-UHFFFAOYSA-N
• 7Z-7021
• SCHEMBL1450313
• AKOS000261474
• DTXSID20443056
• 179480-81-0
• FT-0726100
• 2-piperazinobenzenecarboxamide
• DA-09102
• P57084
• 2-Piperazin-1-ylbenzamide

• MDL： MFCD06657265
• Inchi： 1S/C11H15N3O/c12-11(15)9-3-1-2-4-10(9)14-7-5-13-6-8-14/h1-4,13H,5-8H2,(H2,12,15)
• InChI Key： MDIKGMQCJZSRTO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N1CCNCC1)N

Computed Properties

• Exact Mass: 205.12200
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 405.3±30.0 °C at 760 mmHg
• Flash Point: 198.9±24.6 °C
• PSA: 58.36000
• LogP: 1.28920
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Piperazin-1-ylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Piperazin-1-ylbenzamide

Professional Introduction to Compound with CAS No. 179480-81-0 and Product Name: 2-Piperazin-1-ylbenzamide

2-Piperazin-1-ylbenzamide, identified by the chemical abstracts service number CAS No. 179480-81-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperazine moiety linked to a benzamide group, has garnered considerable attention due to its versatile structural properties and potential biological activities. The piperazine ring, known for its ability to form hydrogen bonds and interact with various biological targets, makes this compound a valuable scaffold for drug discovery. The benzamide moiety, on the other hand, is frequently observed in bioactive molecules, contributing to their pharmacological effects.

The synthesis of 2-Piperazin-1-ylbenzamide involves well-established organic chemistry techniques, including condensation reactions and nucleophilic substitutions. The precise arrangement of atoms in this molecule allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further development. Researchers have been exploring its potential in various therapeutic areas, particularly in the treatment of neurological disorders and inflammatory conditions.

Recent studies have highlighted the significance of 2-Piperazin-1-ylbenzamide in the context of central nervous system (CNS) disorders. The piperazine ring's ability to cross the blood-brain barrier has been a key focus, as it allows the compound to exert its effects within the CNS. Preliminary in vitro studies have demonstrated that 2-Piperazin-1-ylbenzamide exhibits inhibitory activity against certain enzymes and receptors implicated in conditions such as depression and anxiety. These findings are particularly intriguing given the increasing demand for novel therapeutic agents that target these conditions without the side effects associated with traditional treatments.

In addition to its potential applications in CNS disorders, 2-Piperazin-1-ylbenzamide has shown promise in combating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and autoimmune diseases. The benzamide group in this compound has been found to modulate inflammatory pathways by interacting with specific molecular targets. This interaction leads to a reduction in pro-inflammatory cytokine production and an overall decrease in inflammation. Such properties make 2-Piperazin-1-ylbenzamide a compelling candidate for further investigation as an anti-inflammatory agent.

The structural versatility of 2-Piperazin-1-ylbenzamide also allows for the development of derivatives with enhanced pharmacological profiles. By modifying the substituents on the piperazine or benzamide rings, researchers can fine-tune the compound's solubility, bioavailability, and target specificity. This flexibility is crucial in drug development, as it enables the creation of molecules that are optimized for therapeutic efficacy while minimizing side effects.

Advanced computational methods have been employed to study the interactions between 2-Piperazin-1-ylbenzamide and biological targets. Molecular docking simulations have provided insights into how this compound binds to its intended receptors and enzymes. These simulations have not only helped in understanding its mechanism of action but also guided the design of more potent analogs. By leveraging computational chemistry, scientists can predict the biological activity of new derivatives before conducting costly experimental trials.

The pharmaceutical industry has taken note of these promising findings and is actively exploring 2-Piperazin-1-ylbenzamide as a lead compound for drug development. Several companies have initiated preclinical studies to evaluate its safety and efficacy in animal models. These studies aim to provide a solid foundation for future clinical trials involving human subjects. The results from these preclinical studies are expected to pave the way for larger-scale investigations and potentially lead to the approval of new drugs based on this compound.

As research continues to uncover new applications for 2-Piperazin-1-ylbenzamide, its significance in medicinal chemistry is likely to grow further. The combination of its unique structural features and demonstrated biological activities positions it as a cornerstone in the development of innovative therapeutic strategies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible benefits for patients worldwide.

In conclusion, 2-Piperazin-1-ylbenzamide (CAS No. 179480-81-0) represents a fascinating compound with broad potential applications in medicine. Its ability to interact with key biological targets makes it a valuable tool for addressing various health challenges, particularly those related to neurological disorders and inflammation. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new therapeutic avenues, this molecule is poised to make significant contributions to future medical advancements.